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What is Dienogest-d5?

Dienogest-d5 is a deuterium-labeled stable isotope of the progestin steroid hormone Dienogest, where five

hydrogen atoms are replaced by deuterium. This modification makes it an essential tool in advanced

analytical chemistry, particularly for mass spectrometry-based assays. Its primary function is to serve as an

internal standard, significantly improving the accuracy and reliability of quantitative analyses by correcting

for variations in sample processing and instrument response [1] [2].

Technical Specifications & Supplier Data

The table below summarizes the key technical information available from commercial suppliers:

Property Specification

Molecular Formula C₂₀H₂₀D₅NO₂ [1] [3]

Molecular Weight 316.45 g/mol [1] [3]

CAS Number Not assigned (Parent Dienogest: 65928-58-7) [3]

Chemical Appearance Pale Beige to Yellow Solid [3]

Storage Conditions 2-8°C (Refrigerator) [3]
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Property Specification

Primary Application Internal Standard for LC-MS/GC-MS/NMR [1] [2]

Biological Status For research use only. Not for human use [1].

Other isotopologues of Dienogest are also available for more specialized tracer studies, including Dienogest-

13C2,15N and Dienogest-13C,15N,d4 [1].

Applications in Research & Analysis

Dienogest-d5 is critical in Stable Isotope Resolved Metabolomics (SIRM) and pharmacokinetic studies.

Role as an Internal Standard: When added to a biological sample (like plasma or urine) before

analysis, Dienogest-d5 behaves almost identically to the unlabeled Dienogest during extraction and
chromatography. However, the mass spectrometer can distinguish them by their mass difference. By

comparing the signal of the native drug to the known quantity of the Dienogest-d5 standard,
scientists can achieve highly precise and absolute quantification [2] [4].

Overcoming Analytical Challenges: The use of stable isotope-labeled internal standards corrects
for analyte loss during preparation and ion suppression in the mass spectrometer, which is crucial for

precise quantification [5] [4].

The following diagram illustrates the typical workflow for using Dienogest-d5 in quantitative bioanalysis:
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Workflow for quantitative bioanalysis using Dienogest-d5 as an internal standard.

Experimental Protocol Considerations

While the search results do not provide a detailed step-by-step method for a specific assay, they outline the

critical strategic points for incorporating a stable isotope standard like Dienogest-d5 into an analytical

workflow [5]:

Sample Preparation: The internal standard (Dienogest-d5) should be added to the biological
sample at the earliest possible stage, immediately after collection or after quenching metabolic

enzymes. This ensures it corrects for any losses during subsequent processing steps [5].
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Extraction: Choose an appropriate solvent (e.g., methanol, acetonitrile) to efficiently recover both the

native analyte and the Dienogest-d5 standard from the sample matrix.
Analysis by LC-MS or GC-MS:

LC-MS (Liquid Chromatography-Mass Spectrometry): This is the most common approach.
The sample is first separated by liquid chromatography, and then the eluting compounds are

detected by a mass spectrometer. Dienogest-d5 and Dienogest will co-elute
chromatographically but be distinguished by their unique mass-to-charge (m/z) ratios [2].

GC-MS (Gas Chromatography-Mass Spectrometry): If using this method, metabolites often
require chemical derivatization to make them volatile. The use of MTBSTFA derivatization is a

common strategy, as it produces a fragment ion that contains the entire original metabolite,
allowing for clear analysis of the isotope labeling pattern [5].

Key Suppliers of Dienogest-d5

Based on the search results, the following suppliers list Dienogest-d5:

MedChemExpress (MCE): Offers Dienogest-d5 with detailed chemical structure and application
notes [1].

Veeprho: Markets it as an internal standard for analytical and pharmacokinetic research [2].
PharmAffiliates: Lists the compound under the category of pharmaceutical standards and stable

isotopes [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Dienogest-d5 (STS 557-d5) | Stable Isotope [medchemexpress.com]

2. Dienogest-D5 [veeprho.com]

3. Product Name : Dienogest-d5 (major) [pharmaffiliates.com]

4. Stable isotope-labeling studies in metabolomics: new insights ... [pmc.ncbi.nlm.nih.gov]

5. Stable Isotope Labeled Tracers for Metabolic Pathway ... [pmc.ncbi.nlm.nih.gov]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s12879305?utm_src=pdf-body
https://www.smolecule.com/products/s12879305?utm_src=pdf-body
https://veeprho.com/impurities/dienogest-d5/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4337027/
https://www.smolecule.com/products/s12879305?utm_src=pdf-body
https://www.smolecule.com/products/s12879305?utm_src=pdf-body
https://www.smolecule.com/products/s12879305?utm_src=pdf-body
https://www.medchemexpress.com/dienogest-d5.html?srsltid=AfmBOookW01fVa0NFOtsej6nJPYBFEpT7biO0CGRWjpbsaeAqx-Z7NBP
https://veeprho.com/impurities/dienogest-d5/
https://www.pharmaffiliates.com/en/dienogest-d5-major-pasti031110.html
https://www.smolecule.com/products/s12879305?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/dienogest-d5.html?srsltid=AfmBOookW01fVa0NFOtsej6nJPYBFEpT7biO0CGRWjpbsaeAqx-Z7NBP
https://veeprho.com/impurities/dienogest-d5/
https://www.pharmaffiliates.com/en/dienogest-d5-major-pasti031110.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4048731/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4337027/
https://www.smolecule.com/products/s12879305?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [Dienogest-d5 stable isotope labeled standard]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b12879305#dienogest-d5-stable-

isotope-labeled-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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